Cas no 1261906-79-9 (5-(4-Chloro-3-cyanophenyl)pyridine-3-carboxylic acid)
1261906-79-9 structure
Product Name:5-(4-Chloro-3-cyanophenyl)pyridine-3-carboxylic acid
CAS No:1261906-79-9
MF:C13H7ClN2O2
MW:258.659881830215
CID:2762620
PubChem ID:53223721
Update Time:2025-04-21
5-(4-Chloro-3-cyanophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID00687810
- 5-(4-Chloro-3-cyanophenyl)nicotinic acid, 95%
- MFCD18317837
- 5-(4-CHLORO-3-CYANOPHENYL)NICOTINIC ACID
- 1261906-79-9
- 5-(4-Chloro-3-cyanophenyl)pyridine-3-carboxylic acid
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- Inchi: 1S/C13H7ClN2O2/c14-12-2-1-8(3-9(12)5-15)10-4-11(13(17)18)7-16-6-10/h1-4,6-7H,(H,17,18)
- InChI Key: DFEGLIPDIAMTGI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C#N)C1C=NC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 258.0196052Da
- Monoisotopic Mass: 258.0196052Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 74Ų
5-(4-Chloro-3-cyanophenyl)pyridine-3-carboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1261906-79-9 (5-(4-Chloro-3-cyanophenyl)pyridine-3-carboxylic acid) Related Products
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